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Cat. No.: B15600103

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing SR 144528, a potent and
selective cannabinoid receptor 2 (CB2) inverse agonist, in cyclic adenosine monophosphate
(cAMP) assays. This document outlines the mechanism of action of SR 144528, experimental
procedures, and data interpretation to facilitate the investigation of CB2 receptor signaling and
the screening of novel compounds.

Introduction

SR 144528 is a well-characterized tool compound for studying the function of the CB2 receptor.
It exhibits high affinity and selectivity for CB2 over the cannabinoid receptor 1 (CB1).[1][2]
Unlike a neutral antagonist which blocks the receptor, SR 144528 is an inverse agonist,
meaning it can reduce the basal, constitutive activity of the CB2 receptor, a G protein-coupled
receptor (GPCR) that is often coupled to Gi/o proteins.[3][4][5] Activation of Gi/o proteins
typically leads to the inhibition of adenylyl cyclase, the enzyme responsible for converting ATP
to cAMP. Therefore, by inhibiting the constitutive activity of CB2, SR 144528 can lead to an
increase in intracellular cAMP levels, particularly in cells where adenylyl cyclase has been
stimulated.[5][6]

This protocol details the use of SR 144528 in a forskolin-stimulated cAMP accumulation assay,
a common method to assess the activity of Gi/o-coupled receptors. Forskolin directly activates
adenylyl cyclase, leading to a significant increase in cAMP production.[7][8][9][10] The effect of
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CB2 receptor ligands can then be measured by their ability to modulate this forskolin-stimulated

cAMP level.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of SR 144528, providing a

reference for its potency and selectivity.

Table 1: Binding Affinity of SR 144528

Receptor Species Ki (nM) Reference
cB2 Rat Spleen 0.6 [2][3]
CB2 Human (recombinant) 0.6 [11[3]
CB1 Rat Brain 400 [2][3]
CB1 Human (recombinant) >400 [3]
Table 2: Functional Activity of SR 144528 in cAMP Assays
Assay Type Cell Line Parameter Value Reference
Antagonist
Activity (vs. CP CHO-hCB2 IC50 10 nM [3]
55,940)
Inverse Agonist
Activity
_ CHO-CB2 EC50 26 + 6 nM [6]
(forskolin-
stimulated)
Antagonist
Activity (vs. CP- HEK293-CB2 EC50 23.31 nM [6]
55,940)

Signaling Pathway
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The diagram below illustrates the canonical signaling pathway of the CB2 receptor and the
mechanism of action of SR 144528 in modulating cCAMP levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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